Cas no 2171393-63-6 ((1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}azetidin-2-yl)methanamine)

• Product Name: (1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}azetidin-2-yl)methanamine
• CAS No: 2171393-63-6
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5959734
• PubChem ID: 165847505
• Update Time: 2025-07-13

(1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}azetidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}azetidin-2-yl)methanamine
• EN300-1282454
• (1-{[(2R,6S)-2,6-dimethyloxan-4-yl]methyl}azetidin-2-yl)methanamine
• 2171393-63-6

• Inchi： 1S/C12H24N2O/c1-9-5-11(6-10(2)15-9)8-14-4-3-12(14)7-13/h9-12H,3-8,13H2,1-2H3/t9-,10+,11?,12?
• InChI Key： IGSTXFZOZCNMJO-ZYANWLCNSA-N
• SMILES： O1[C@H](C)CC(C[C@@H]1C)CN1CCC1CN

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.5Ų

Additional information on (1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}azetidin-2-yl)methanamine

Research Brief on the Latest Advances in Chemical Biology: Focus on 2171393-63-6 and (1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}azetidin-2-yl)methanamine

The chemical compound with the CAS number 2171393-63-6 and the specific product name (1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}azetidin-2-yl)methanamine has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief provides an in-depth analysis of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.

Recent studies have focused on the synthesis and optimization of 2171393-63-6, aiming to enhance its bioavailability and therapeutic efficacy. The compound's structure, which includes an azetidine ring and a dimethyloxane moiety, suggests a high degree of stereochemical complexity. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and chiral resolution, to achieve high yields and purity. These efforts have been critical in enabling further pharmacological evaluations.

In terms of biological activity, (1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}azetidin-2-yl)methanamine has demonstrated notable interactions with specific molecular targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies indicate that the compound exhibits potent binding affinity for certain neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases. Additionally, its pharmacokinetic profile, including metabolic stability and blood-brain barrier permeability, has been a key focus of recent investigations.

One of the most significant findings from recent research is the compound's ability to modulate synaptic plasticity, a critical mechanism underlying learning and memory. This property has sparked interest in its potential use as a cognitive enhancer or in the treatment of conditions like Alzheimer's disease. Furthermore, the compound's low toxicity profile in preclinical models underscores its suitability for further development as a therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of 2171393-63-6. Issues such as scalability of synthesis, formulation stability, and long-term safety need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, the latest research on 2171393-63-6 and (1-{(2R,6S)-2,6-dimethyloxan-4-ylmethyl}azetidin-2-yl)methanamine highlights its significant potential in the field of chemical biology and medicine. The compound's unique structural attributes, combined with its promising biological activity, position it as a compelling candidate for further investigation. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it closer to clinical application.